Cas no 2137061-59-5 (tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate)

Tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate is a chiral carbamate derivative featuring a cyclopropyl carbonyl group and a methylsulfanyl side chain. Its stereospecific (R)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, allowing selective deprotection under mild acidic conditions. The cyclopropane ring contributes to conformational rigidity, while the methylsulfanyl moiety offers potential for further functionalization. This compound is particularly useful in peptidomimetics and bioactive molecule development, where precise stereochemistry and controlled reactivity are critical. Its well-defined structure facilitates reproducible results in complex synthetic pathways.
tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate structure
2137061-59-5 structure
Product Name:tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate
CAS No:2137061-59-5
MF:C13H23NO3S
MW:273.391622781754
CID:6258191
PubChem ID:165468572
Update Time:2025-10-11

tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2137061-59-5
    • tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate
    • EN300-798628
    • Inchi: 1S/C13H23NO3S/c1-13(2,3)17-12(16)14-10(7-8-18-4)11(15)9-5-6-9/h9-10H,5-8H2,1-4H3,(H,14,16)/t10-/m1/s1
    • InChI Key: RQQVPQXDRKMRLC-SNVBAGLBSA-N
    • SMILES: S(C)CC[C@H](C(C1CC1)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 273.13986477g/mol
  • Monoisotopic Mass: 273.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.7Ų

tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate Pricemore >>

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tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate Related Literature

Additional information on tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate (CAS No. 2137061-59-5)

The compound tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate (CAS No. 2137061-59-5) is a specialized chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a cyclopropyl group, a methylsulfanyl moiety, and a tert-butyl carbamate protecting group, makes it a valuable building block for drug discovery. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in the development of protease inhibitors and other bioactive molecules.

In recent years, the demand for high-purity chiral intermediates like tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate has grown significantly, driven by advancements in asymmetric synthesis and green chemistry. Many users search for information about its synthesis route, spectroscopic data, and storage conditions, reflecting the compound's importance in modern organic synthesis. The presence of both the carbamate and thioether functional groups in its structure contributes to its versatility as a synthetic precursor.

The stereochemistry of this compound, particularly its (2R)-configuration, is crucial for its biological activity and synthetic utility. Pharmaceutical companies often investigate such chiral building blocks for their potential in creating enantiomerically pure drugs, addressing the growing need for more effective and safer medications. The cyclopropyl ring in its structure is particularly noteworthy, as this motif appears in many bioactive compounds and contributes to metabolic stability.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in 2137061-59-5 serves as a protective group for amines, allowing selective reactions at other sites of the molecule. This characteristic makes the compound particularly useful in multi-step syntheses where orthogonal protection strategies are required. The methylsulfanyl group can be further modified or oxidized, providing additional handles for chemical transformations.

Analytical chemists frequently search for detailed characterization data on this compound, including HPLC methods, NMR spectra, and mass spectrometry information. Proper characterization is essential for quality control in pharmaceutical applications. The compound's stability under various conditions is another common research topic, as understanding its degradation pathways helps ensure proper handling and storage.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing compounds like tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate. This includes investigating catalytic asymmetric synthesis routes and biocatalytic approaches that could reduce waste and improve atom economy. Such developments align with the pharmaceutical industry's increasing focus on environmentally friendly manufacturing processes.

The potential biological activities associated with the structural features of 2137061-59-5 make it a subject of interest in medicinal chemistry research. The combination of hydrogen bond acceptor (carbamate) and lipophilic (cyclopropyl and thioether) elements in its structure suggests possible interactions with biological targets. However, comprehensive pharmacological data on this specific compound remains an area for further investigation.

For synthetic chemists working with this material, understanding its reactivity patterns and compatibility with various reaction conditions is essential. The compound's stability toward acids, bases, and nucleophiles determines its utility in different synthetic sequences. Proper handling procedures, while not involving hazardous materials, should still follow good laboratory practices to maintain compound integrity.

As the pharmaceutical industry continues to emphasize structure-activity relationship studies, intermediates like tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate gain importance in drug discovery pipelines. Its structural features allow for diverse modifications, enabling medicinal chemists to explore various pharmacophore configurations. The compound's chiral center provides opportunities for investigating enantioselective biological effects.

In summary, tert-butyl N-[(2R)-1-cyclopropyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate (CAS No. 2137061-59-5) represents an important synthetic intermediate with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it valuable for constructing complex molecules. As research continues into more efficient synthesis methods and potential applications, this compound is likely to remain relevant in advanced organic synthesis and drug development efforts.

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